Cas no 832733-81-0 (10H-Phenoxazine, 10-butyl-3-chloro-7-nitro-)

• Product name: 10H-Phenoxazine, 10-butyl-3-chloro-7-nitro-
• CAS No: 832733-81-0
• MF: C₁₆H₁₅ClN₂O₃
• MW: 318.754903078079
• CID: 674008
• PubChem ID: 71415766

10H-Phenoxazine, 10-butyl-3-chloro-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 10-butyl-3-chloro-7-nitro-
• 10-butyl-3-chloro-7-nitrophenoxazine
• DTXSID40835176
• 10-BUTYL-3-CHLORO-7-NITRO-10H-PHENOXAZINE
• 832733-81-0

• Inchi： InChI=1S/C16H15ClN2O3/c1-2-3-8-18-13-6-4-11(17)9-15(13)22-16-10-12(19(20)21)5-7-14(16)18/h4-7,9-10H,2-3,8H2,1H3
• InChI Key： HSABOVRAJKMFEV-UHFFFAOYSA-N
• SMILES： CCCCN1C2=C(C=C(C=C2)[N+](=O)[O-])OC3=C1C=CC(=C3)Cl

Computed Properties

• Exact Mass: 318.0771200g/mol
• Monoisotopic Mass: 318.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 58.3Ų